Cas no 21521-02-8 (5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine)

• Product Name: 5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine
• CAS No: 21521-02-8
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• MDL: MFCD09880573
• CID: 3157932
• PubChem ID: 11746771
• Update Time: 2025-06-15

5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-((Naphthalen-1-yloxy)methyl)-1,3,4-oxadiazol-2-amine
• 5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine
• 5-(naphthalen-1-yloxymethyl)-1,3,4-oxadiazol-2-amine
• 5-((1-Naphthyloxy)methyl)-1,3,4-oxadiazol-2-amine
• CHEMBL4559947
• 21521-02-8
• AKOS015957806
• 5-[(1-naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine
• EN300-238659
• F2145-0156
• DTXSID00471791

• MDL： MFCD09880573
• Inchi： 1S/C13H11N3O2/c14-13-16-15-12(18-13)8-17-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H2,14,16)
• InChI Key： MDUYSEODVOQXIS-UHFFFAOYSA-N
• SMILES： O(CC1=NN=C(N)O1)C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 241.085126602g/mol
• Monoisotopic Mass: 241.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine

Professional Introduction to 5-[(naphthalen-1-yloxy)methyl]-1,3,4-oxadiazol-2-amine (CAS No. 21521-02-8)

5-[(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-amine

, with the CAS number 21521-02-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular framework, featuring a naphthalene moiety linked to an oxadiazole ring via an oxy-methyl bridge, presents a versatile scaffold for further chemical modifications and biological evaluations.

The oxadiazole core is a well-known pharmacophore in medicinal chemistry, recognized for its ability to modulate various biological pathways. Specifically, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a naphthalene group into this system not only enhances the lipophilicity of the molecule but also introduces additional aromatic interactions that could be exploited for receptor binding. This dual functionality makes 5-[(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-amine

a promising candidate for further exploration in therapeutic applications.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous disease pathways. The structural features of 5-[(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-amine

suggest that it may interact with specific PPIs by leveraging both its hydrophobic naphthalene moiety and its polar oxadiazole ring. This has led to investigations into its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Preliminary computational studies have indicated that the compound may exhibit binding affinities comparable to known inhibitors, making it a valuable scaffold for structure-based drug design.

The synthesis of 5-[(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-amine

involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include the formation of the oxadiazole ring through cyclocondensation reactions and subsequent functionalization with the naphthalenyl and methyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications. These improvements have also facilitated the preparation of analogs and derivatives of this compound, allowing for systematic exploration of its biological activity.

Biological evaluation studies have begun to uncover the potential therapeutic benefits of 5-[(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-amine

. In vitro assays have shown promising results in terms of inhibiting the growth of various cancer cell lines. Mechanistic studies suggest that the compound may induce apoptosis through activation of caspase-dependent pathways or by disrupting mitochondrial function. Additionally, preliminary data indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory enzymes such as COX and LOX. These findings underscore the compound's potential as a lead molecule for further drug development.

The structural versatility of 5-[(naphthalen-1-yloxy)methyl-1,3,4-oxadiazol-2-amine

also allows for exploration in other therapeutic areas beyond oncology and inflammation. For instance, its ability to interact with biological targets suggests potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, its scaffold could be modified to develop novel antimicrobial agents against resistant bacterial strains. The ongoing research in these areas highlights the compound's broad therapeutic spectrum and underscores its importance as a chemical entity worthy of further investigation.

In conclusion, 5-[(naphthalenyl-oxy)methyl]-1,3,broadening our understanding of heterocyclic chemistry and its applications in medicine.














CAS No.21521028 is a fascinating molecule with significant potential in pharmaceutical research.The combinationof structural featuresand demonstrated biological activity positions it as a valuable assetinthedevelopmentof novel therapeutics.